molecular formula C9H5NOS B115310 3-Hydroxy-1-benzothiophene-2-carbonitrile CAS No. 57477-69-7

3-Hydroxy-1-benzothiophene-2-carbonitrile

Cat. No. B115310
CAS RN: 57477-69-7
M. Wt: 175.21 g/mol
InChI Key: DOXMOBZBFOKSIQ-UHFFFAOYSA-N
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Description

3-Hydroxy-1-benzothiophene-2-carbonitrile is a unique chemical provided to early discovery researchers . It has an empirical formula of C9H5NOS and a molecular weight of 175.21 .


Molecular Structure Analysis

The molecular structure of 3-Hydroxy-1-benzothiophene-2-carbonitrile can be represented by the SMILES string Oc1c(sc2ccccc12)C#N . This indicates that the molecule contains a benzothiophene ring with a hydroxy group at the 3rd position and a carbonitrile group attached to the 1st position.


Physical And Chemical Properties Analysis

3-Hydroxy-1-benzothiophene-2-carbonitrile is a solid substance . Additional physical and chemical properties such as melting point, boiling point, and density are not specified in the available resources .

Scientific Research Applications

Corrosion Inhibition

3-Hydroxy-1-benzothiophene-2-carbonitrile: is part of the thiophene derivatives which are known to be effective corrosion inhibitors . These compounds can form a protective layer on metals, preventing oxidation and degradation. Their application is particularly valuable in industrial settings where metal components are exposed to harsh environments.

Organic Semiconductors

Thiophene-based molecules, including 3-Hydroxy-1-benzothiophene-2-carbonitrile , play a crucial role in the development of organic semiconductors . These semiconductors are used in various electronic devices due to their flexibility, lightweight, and potential for low-cost production compared to traditional silicon-based materials.

Organic Field-Effect Transistors (OFETs)

The compound’s structural properties make it suitable for use in OFETs . OFETs are a type of transistor that can be used in flexible electronic displays, RFID tags, and other applications where flexibility and low power consumption are essential.

Organic Light-Emitting Diodes (OLEDs)

3-Hydroxy-1-benzothiophene-2-carbonitrile: derivatives are utilized in the fabrication of OLEDs . OLED technology is widely used in screens for smartphones, TVs, and monitors due to its ability to produce bright, colorful displays with high contrast ratios and wide viewing angles.

Pharmacological Properties

This compound is part of the thiophene derivatives that exhibit a range of pharmacological properties. They have been found to possess anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . This makes them valuable for drug development and therapeutic applications.

Anesthetic Applications

A specific application of thiophene derivatives in medicine is their use as anesthetics. For example, articaine, which has a thiophene framework, is used as a dental anesthetic in Europe . The structural similarity suggests that 3-Hydroxy-1-benzothiophene-2-carbonitrile could potentially be modified for similar uses.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause harm if swallowed, inhaled, or in contact with skin . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

IUPAC Name

3-hydroxy-1-benzothiophene-2-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H5NOS/c10-5-8-9(11)6-3-1-2-4-7(6)12-8/h1-4,11H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DOXMOBZBFOKSIQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=C(S2)C#N)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H5NOS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50305411
Record name 3-hydroxy-1-benzothiophene-2-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50305411
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

175.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Hydroxy-1-benzothiophene-2-carbonitrile

CAS RN

57477-69-7
Record name 3-Hydroxybenzo[b]thiophene-2-carbonitrile
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=57477-69-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name NSC 170717
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057477697
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 57477-69-7
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=170717
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 3-hydroxy-1-benzothiophene-2-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50305411
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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